2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C24H31N3O4S2/c1-15-12-16(2)14-27(13-15)33(30,31)18-10-8-17(9-11-18)23(29)26-24-21(22(25)28)19-6-4-3-5-7-20(19)32-24/h8-11,15-16H,3-7,12-14H2,1-2H3,(H2,25,28)(H,26,29)
• InChI Key: PSMMEGQKLFWLCO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCCCC4)C(=O)N)C
• Molecular Formula: C24H31N3O4S2
• Molecular Weight: 489.7 g/mol
• CAS No.: 397290-14-1

Description

2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C24H31N3O4S2 and its molecular weight is 489.65. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

A study by Ghorab et al. (2017) synthesized a new series of compounds with a sulfonamide moiety and evaluated their antibacterial and antifungal activities. The compounds showed significant activity against Gram-positive and Gram-negative bacteria, as well as fungi, highlighting the potential of sulfonamide derivatives in developing new antimicrobial agents (Ghorab, Soliman, Alsaid, & Askar, 2017).

Heterocyclic Synthesis

Mohareb et al. (2004) explored the reactivity of benzo[b]thiophen-2-yl-hydrazonoesters towards various nitrogen nucleophiles, leading to the synthesis of diverse heterocyclic compounds. This research underscores the utility of thiophene derivatives in the synthesis of novel heterocyclic structures, which are crucial in medicinal chemistry (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antitumor and Antibacterial Agents

A publication by Hafez, Alsalamah, & El-Gazzar (2017) detailed the synthesis of carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and their derivatives. These compounds were evaluated for their in vitro activity against human tumor cell lines and showed significant antitumor and antibacterial properties, suggesting the potential of such molecules in cancer and infection treatments (Hafez, Alsalamah, & El-Gazzar, 2017).

Carbonic Anhydrase Inhibition

Ulus et al. (2016) investigated the inhibition effects of novel acridine-acetazolamide conjugates on human carbonic anhydrase isoforms. These findings are significant for understanding the therapeutic potential of sulfonamide derivatives in treating conditions related to carbonic anhydrase activity, such as glaucoma and edema (Ulus, Aday, Tanc, Supuran, & Kaya, 2016).